Cas no 2320376-42-7 (2-methyl-N-(pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-amine)

• Product Name: 2-methyl-N-(pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-amine
• CAS No: 2320376-42-7
• MF: C₁₁H₉F₃N₄
• MW: 254.211171865463
• CID: 5326500
• Update Time: 2025-07-19

2-methyl-N-(pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 2-methyl-N-2-pyridinyl-6-(trifluoromethyl)-
• 2-methyl-N-(pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-amine

• Inchi： 1S/C11H9F3N4/c1-7-16-8(11(12,13)14)6-10(17-7)18-9-4-2-3-5-15-9/h2-6H,1H3,(H,15,16,17,18)
• InChI Key： HTINAFFUFFVYCJ-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C(F)(F)F)=CC(NC2=NC=CC=C2)=N1

Additional information on 2-methyl-N-(pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-amine

Comprehensive Overview of 2-methyl-N-(pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-amine (CAS No. 2320376-42-7)

The compound 2-methyl-N-(pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-amine (CAS No. 2320376-42-7) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and pyridine moiety, make it a valuable intermediate for developing novel bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting kinase inhibitors and antimicrobial agents.

One of the key reasons for the growing interest in 2-methyl-N-(pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-amine is its role in modulating protein-protein interactions. The pyrimidine core, combined with the trifluoromethyl substituent, enhances binding affinity and metabolic stability, making it a promising candidate for therapeutic development. Recent studies have highlighted its potential in addressing antibiotic resistance, a pressing global health concern, by targeting bacterial enzymes with high specificity.

From a synthetic chemistry perspective, CAS No. 2320376-42-7 exemplifies the importance of heterocyclic compounds in modern medicinal chemistry. The incorporation of a pyridine ring and a trifluoromethyl group into the pyrimidine scaffold improves solubility and bioavailability, addressing common challenges in drug formulation. This aligns with the current trend of designing "drug-like" molecules with optimized pharmacokinetic properties.

Environmental sustainability is another hot topic where 2-methyl-N-(pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-amine finds relevance. The compound's potential use in green chemistry applications, such as catalytic processes or biodegradable agrochemicals, is under investigation. Its structural versatility allows for modifications that can reduce ecological impact while maintaining efficacy—a critical consideration for industries striving to meet stricter environmental regulations.

In the context of computational drug design, CAS No. 2320376-42-7 serves as an excellent case study for molecular docking simulations. The pyrimidine-amine linkage and trifluoromethyl group create distinct electronic profiles that influence binding modes with biological targets. This has implications for AI-driven drug discovery platforms, where such compounds are used to train predictive models for identifying new lead structures.

The analytical characterization of 2-methyl-N-(pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-amine involves advanced techniques like NMR spectroscopy and mass spectrometry, reflecting the compound's complexity. Quality control protocols for this material emphasize the need for high-purity standards, particularly when used in preclinical studies. This underscores the compound's importance in ensuring reproducible research outcomes across laboratories.

Looking ahead, the demand for CAS No. 2320376-42-7 is expected to rise as its applications expand into new therapeutic areas. The compound's compatibility with parallel synthesis techniques makes it attractive for combinatorial chemistry approaches, accelerating the discovery of optimized derivatives. This positions 2-methyl-N-(pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-amine as a strategic building block in next-generation drug development pipelines.